Cas no 505082-76-8 (2-Fluoro-4-phenylbenzoic acid)

• Product Name: 2-Fluoro-4-phenylbenzoic acid
• CAS No: 505082-76-8
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• MDL: MFCD07779362
• CID: 1040948
• PubChem ID: 11390290
• Update Time: 2025-04-20

2-Fluoro-4-phenylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-[1,1'-biphenyl]-4-carboxylic acid
• 2-fluoro-4-phenylbenzoic acid
• 3-fluoro-1,1'-biphenyl-4-carboxylic acid
• 3-FLUORO-4-BIPHENYLCARBOXYLIC ACID
• J-006954
• 3-FLUORO-[1,1-BIPHENYL]-4-CARBOXYLICACID
• DB-331264
• G29891
• MFCD07779362
• EN300-40764
• 505082-76-8
• AB01333647-02
• SCHEMBL121429
• OCBXYYOULFLHEZ-UHFFFAOYSA-N
• 3-fluorobiphenyl-4-carboxylic acid
• 3-Fluoro-[1,1'-biphenyl]-4-carboxylicacid
• DTXSID60464386
• BS-28790
• NCGC00341561-01
• Z363993988
• AKOS000124451
• 2-Fluoro-4-biphenylcarboxylic acid
• 2-Fluoro-4-phenylbenzoic acid

• MDL： MFCD07779362
• Inchi： 1S/C13H9FO2/c14-12-8-10(6-7-11(12)13(15)16)9-4-2-1-3-5-9/h1-8H,(H,15,16)
• InChI Key： OCBXYYOULFLHEZ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 216.05900
• Monoisotopic Mass: 216.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 187-189 °CEnamineEN300-40764
• Boiling Point: 366.3±30.0 °C at 760 mmHg
• Flash Point: 175.3±24.6 °C
• PSA: 37.30000
• LogP: 3.19090
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Fluoro-4-phenylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives